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Compound of Interest

Compound Name: 3-Ethylcyclohexanol

Cat. No.: B1330227

An In-depth Technical Guide to 3-
Ethylcyclohexanol

This technical guide provides a comprehensive overview of 3-ethylcyclohexanol, a cyclic
alcohol of interest in various chemical and pharmaceutical research areas. The document
details its chemical and physical properties, common synthesis protocols, and potential
applications, with a focus on providing actionable information for researchers, scientists, and
professionals in drug development.

Core Chemical and Physical Properties

3-Ethylcyclohexanol is a saturated cyclic alcohol. Its fundamental properties are summarized
below, providing a quantitative basis for its use in experimental settings.
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Property Value Source

Molecular Formula CsH160 [L1121[31[4115]

Molecular Weight 128.21 g/mol [1][2][4]

IUPAC Name 3-ethylcyclohexan-1-ol [1]

CAS Number 4534-76-3 [1][3]
Colorless viscous liquid (based

Appearance o [6]
on similar compounds)

) 0.92 g/cm?3 at 20 °C (for the

Density [61[7]

related 3-methylcyclohexanol)
N ) 162-164 °C (for the related 3-

Boiling Point [6]

methylcyclohexanol)
] ] -5.5 °C (for cis-3-

Melting Point [6]

methylcyclohexanol)
) 62 °C (for 3-
Flash Point [6]

methylcyclohexanol)

Synthesis and Experimental Protocols

The most common laboratory synthesis of 3-ethylcyclohexanol involves the reduction of its

corresponding ketone, 3-ethylcyclohexanone. This transformation can be achieved using

various reducing agents, with sodium borohydride (NaBHa4) being a typical choice due to its

selectivity and mild reaction conditions.

Experimental Protocol: Reduction of 3-
Ethylcyclohexanone

This protocol details a standard procedure for the synthesis of 3-ethylcyclohexanol.

Materials:

¢ 3-ethylcyclohexanone (CsH140, MW: 126.20 g/mol )[8]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclohexan-1-ol
https://webbook.nist.gov/cgi/inchi?ID=C81570083
https://www.chemsynthesis.com/base/chemical-structure-19314.html
https://pubchem.ncbi.nlm.nih.gov/compound/1S_3S_-3-Ethylcyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/A_-_-cis-2-ethyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclohexan-1-ol
https://webbook.nist.gov/cgi/inchi?ID=C81570083
https://pubchem.ncbi.nlm.nih.gov/compound/1S_3S_-3-Ethylcyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclohexan-1-ol
https://www.chemsynthesis.com/base/chemical-structure-19314.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://www.evitachem.com/product/evt-402582
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://www.benchchem.com/product/b1330227?utm_src=pdf-body
https://www.benchchem.com/product/b1330227?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Sodium borohydride (NaBHa)

e Methanol (CHsOH)

o Diethyl ether ((C2H5s)20)

e Hydrochloric acid (HCI), 1M solution

o Saturated sodium chloride solution (brine)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask

o Magnetic stirrer and stir bar

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve
10.0 g (79.2 mmol) of 3-ethylcyclohexanone in 100 mL of methanol.

e Reduction: Cool the solution in an ice bath to 0-5 °C. Slowly add 1.80 g (47.6 mmol) of
sodium borohydride to the stirred solution in small portions over 15-20 minutes.

o Reaction Monitoring: After the addition is complete, remove the ice bath and allow the
reaction mixture to stir at room temperature for 2 hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).

o Workup: Carefully add 50 mL of 1M HCI to quench the excess sodium borohydride. This
should be done in a fume hood as hydrogen gas will be evolved.

o Extraction: Transfer the mixture to a separatory funnel. Add 100 mL of diethyl ether and
shake vigorously. Allow the layers to separate and collect the organic layer.
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» Washing: Wash the organic layer sequentially with 50 mL of deionized water and 50 mL of
saturated brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter
the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 3-
ethylcyclohexanol product.

 Purification: The crude product can be further purified by distillation or column
chromatography if necessary.

Below is a diagram illustrating the general workflow for this synthesis.
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Reaction Setup

Dissolve 3-ethylcyclohexanone
in Methanol

l

Cool to 0-5 °C

Rediction

Add NaBH4
(in portions)

l

Stir at Room Temp
(2 hours)

Workup % Isolation

Quench with 1M HCI

;

Extract with Diethyl Ether

l

Wash with H20 and Brine

;

Dry over MgSO4

l

Concentrate via Rotovap

Purification
(Distillation/Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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